Cas no 540740-49-6 (1-(phenylsulfonyl)-1h-indole-3-carboxamide)

• Product Name: 1-(phenylsulfonyl)-1h-indole-3-carboxamide
• CAS No: 540740-49-6
• MF: C₁₅H₁₂N₂O₃S
• MW: 300.332382202148
• CID: 939564
• PubChem ID: 506887
• Update Time: 2025-04-19

1-(phenylsulfonyl)-1h-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(phenylsulfonyl)-1h-indole-3-carboxamide
• 1-(benzenesulfonyl)indole-3-carboxamide
• 1H-indole-3-carboxamide, 1-(phenylsulfonyl)-
• DTXSID80333489
• AKOS015961309
• AB25013
• 1-(benzenesulfonyl)-1H-indole-3-carboxamide
• SCHEMBL4926276
• AC-13617
• CHEMBL79291
• 540740-49-6

• Inchi： 1S/C15H12N2O3S/c16-15(18)13-10-17(14-9-5-4-8-12(13)14)21(19,20)11-6-2-1-3-7-11/h1-10H,(H2,16,18)
• InChI Key： IYZZKHYPDJGMMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C(C(N)=O)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 300.05696
• Monoisotopic Mass: 300.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 597.9°C at 760 mmHg
• Flash Point: 315.4°C
• Refractive Index: 1.677
• PSA: 82.16